Cas no 110-47-4 (3-(propan-2-yloxy)propanenitrile)

3-(propan-2-yloxy)propanenitrile structure
110-47-4 structure
Product Name:3-(propan-2-yloxy)propanenitrile
CAS No:110-47-4
MF:C6H11NO
MW:113.157641649246
CID:138344
PubChem ID:66969
Update Time:2025-04-19

3-(propan-2-yloxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Isopropoxypropanenitrile
    • 3-Isopropoxypropionitrile
    • Propanenitrile,3-(1-methylethoxy)-
    • β-ISOPROPOXYPROPIONITRILE
    • 3-ISOPROPOXYPROPIONITRILE,BP 61-62.5DEG
    • 3-isopropoxypropiononitrile
    • 3-Isopropyloxy-propionitril
    • 7MM
    • Isopropoxypropionitrile
    • Propionitrile,3-isopropoxy
    • Propionitrile, 3-isopropoxy-
    • BETA-ISOPROPOXYPROPIONITRILE
    • 3-(propan-2-yloxy)propanenitrile
    • 3-(1-methylethoxy)-propanenitril
    • 3-[(1-Methylethyl)oxy]propanenitrile
    • Isopropoxypropionitrile,99+%
    • Propanenitrile, 3-(1-methylethoxy)-
    • EINECS 203-771-3
    • 3-(1-METHYLETHOXY)PROPANENITRILE
    • 3-propan-2-yloxypropanenitrile
    • W-109405
    • A21080
    • SCHEMBL641736
    • AI3-17772
    • FT-0631615
    • 3-Isopropoxypropanenitrile #
    • BMSYXLRQGIFLFO-UHFFFAOYSA-N
    • NS00023542
    • .beta.-Isopropoxypropionitrile
    • CHEMBL4516778
    • LS-13164
    • NQ9G6S48X9
    • BCP22590
    • EN300-114705
    • Z317037874
    • 110-47-4
    • Beta-iso-propoxypropionitrile
    • CS-0223307
    • BB 0254963
    • UNII-NQ9G6S48X9
    • DTXSID4059388
    • AKOS000168326
    • G32214
    • DB-006473
    • MDL: I165912
    • Inchi: 1S/C6H11NO/c1-6(2)8-5-3-4-7/h6H,3,5H2,1-2H3
    • InChI Key: BMSYXLRQGIFLFO-UHFFFAOYSA-N
    • SMILES: O(CCC#N)C(C)C

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 89.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 33

Experimental Properties

  • Density: 0.886
  • Boiling Point: 179℃
  • Flash Point: 75.1°C
  • Refractive Index: 1.4089 (589.3 nm 20℃)
  • PSA: 33.02000
  • LogP: 1.32508

3-(propan-2-yloxy)propanenitrile Security Information

  • HazardClass:IRRITANT

3-(propan-2-yloxy)propanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(propan-2-yloxy)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
034908-1g
3-(propan-2-yloxy)propanenitrile
110-47-4
1g
4989.0CNY 2021-07-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P903609-100mg
3-(propan-2-yloxy)propanenitrile
110-47-4 95%
100mg
¥178.20 2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
034908-500mg
3-(propan-2-yloxy)propanenitrile
110-47-4
500mg
3233CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
034908-1g
3-(propan-2-yloxy)propanenitrile
110-47-4
1g
4989CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-OY232-50mg
3-Isopropoxypropanenitrile
110-47-4 95%
50mg
¥125.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
034908-500mg
3-(propan-2-yloxy)propanenitrile
110-47-4
500mg
3233.0CNY 2021-07-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I165912-1g
3-(propan-2-yloxy)propanenitrile
110-47-4 95%
1g
¥1132.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I165912-250mg
3-(propan-2-yloxy)propanenitrile
110-47-4 95%
250mg
¥288.90 2023-09-02
Enamine
EN300-114705-0.1g
3-(propan-2-yloxy)propanenitrile
110-47-4 95%
0.1g
$62.0 2023-10-25
Enamine
EN300-114705-0.25g
3-(propan-2-yloxy)propanenitrile
110-47-4 95%
0.25g
$88.0 2023-10-25
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD